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Compound of Interest

Compound Name: Reactive yellow 185

Cat. No.: B1168554 Get Quote

Audience: Researchers, scientists, and drug development professionals.

Introduction: The environmental fate and transport of industrial chemicals are critical areas of

study for assessing ecological risk and ensuring environmental protection. "Fate" refers to the

ultimate destination of a contaminant after its release, including any physical, biological, or

chemical transformations it undergoes. "Transport" describes the movement of the contaminant

within or between environmental media like water, soil, and air[1][2].

Reactive Yellow 185 (RY 185) is a synthetic azo dye used in the textile industry to achieve

vibrant, long-lasting colors on cellulosic fibers through the formation of covalent bonds[3]. Due

to incomplete fixation during the dyeing process, a significant portion of the dye can be

released into wastewater. As an azo dye, its complex aromatic structure makes it generally

resistant to degradation under natural conditions, posing potential environmental concerns.

Understanding the pathways through which RY 185 is transformed and moves through the

ecosystem is essential for developing effective remediation strategies.

This document provides an overview of the known physicochemical properties of Reactive
Yellow 185 and outlines the primary environmental processes governing its fate and transport.

Due to a scarcity of specific studies on RY 185, this document also incorporates data and

protocols from studies on other, structurally similar reactive yellow azo dyes (e.g., Reactive

Yellow 145, Reactive Yellow 18) to serve as proxies and illustrate the key experimental

methodologies in this field.
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Physicochemical Properties of Reactive Yellow 185
A compound's physical and chemical properties are fundamental to predicting its environmental

behavior. Key properties for Reactive Yellow 185 are summarized below.

Property Value Reference

CI Name C.I. Reactive Yellow 185 [4]

CAS Number 111211-44-0 [4]

Molecular Formula C₂₇H₂₄ClK₃N₈O₁₅S₄ [4]

Molecular Weight 981.53 g/mol [4]

Chemical Class Azo Dye [4]

Appearance Green-light yellow powder [4]

Environmental Fate Pathways
The primary pathways for the transformation of reactive azo dyes in the environment are

biodegradation, photodegradation, and adsorption.

Biodegradation
Biodegradation is the breakdown of organic matter by microorganisms. For azo dyes, this

process is often initiated under anaerobic conditions where bacteria utilize azoreductase

enzymes to cleave the characteristic azo bond (-N=N-), leading to decolorization. The resulting

aromatic amines may then be further degraded under aerobic conditions. Studies on various

reactive dyes have shown that certain bacteria and fungi, particularly those producing lignolytic

enzymes like laccase and lignin peroxidase, are capable of degrading these complex

molecules[5].

Photodegradation
Photodegradation involves the breakdown of a chemical by light energy, particularly UV

radiation from sunlight. While reactive dyes are designed for some level of photostability, they

can undergo slow degradation in aqueous solutions over extended periods[6]. This process can

be significantly accelerated by Advanced Oxidation Processes (AOPs), which generate highly
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reactive hydroxyl radicals (•OH). Common AOPs include the use of UV light in combination with

hydrogen peroxide (H₂O₂) or a photocatalyst like titanium dioxide (TiO₂)[7][8].

Adsorption and Mobility
Adsorption is the process by which a chemical (adsorbate) adheres to the surface of a solid

particle (adsorbent), such as soil, sediment, or activated carbon. This process is a major factor

controlling the transport and bioavailability of dyes in the environment. High adsorption to soil

or sediment reduces the dye's mobility in water, effectively sequestering it. The efficiency of

adsorption depends on the properties of the dye, the nature of the adsorbent, solution pH, and

temperature[9][10].

Quantitative Data on Degradation and Adsorption
The following tables summarize quantitative data from studies on various reactive yellow dyes,

which can serve as valuable reference points for designing experiments for Reactive Yellow
185.

Table 1: Biodegradation of Reactive Yellow Dyes by Microorganisms

Dye Microorganism Conditions Result Reference

Reactive Yellow

Dye

Nocardiopsis sp.

VITVAMB 1

pH 8, 35°C, 3%

Salt, 50 mg/L

dye

Maximum

decolorization
[5]

Reactive Yellow

Dye

Actinomycete

Isolate B

50 mg/100mL,

Static, 3 days

100%

degradation
[5]

Reactive Yellow

145

Enterobacter

asburiae &

Enterobacter

cloacae

consortium

500 mg/L, 35°C,

pH 7.0, 12 hours

98.78%

decolorization
[11]

Table 2: Degradation of Reactive Yellow Dyes by Advanced Oxidation Processes (AOPs)
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Dye AOP Method Conditions Result Reference

Reactive Yellow

18

Gamma radiation

/ H₂O₂

20 kGy dose, 0.6

mL H₂O₂, pH 3
99% degradation [7]

Reactive Yellow

145

Photo-Fenton

(Fe²⁺/H₂O₂)

50°C, 2000 Lx

light

98.78% color

removal
[12]

Reactive Yellow

145
TiO₂/UV pH 3, 20°C

Complete

decolorization

Reactive Yellow

160A
TiO₂/UV/H₂O₂

30 mg/L dye, 0.8

mL H₂O₂, pH 3

90.40%

degradation
[8]

Table 3: Adsorption of Reactive Yellow Dyes on Various Adsorbents

Dye Adsorbent
Adsorption
Capacity
(q_max)

Conditions Reference

Reactive Yellow

145

Activated Red

Mud-Polypyrrole
442.5 mg/g Langmuir model [10]

Reactive Yellow

145

Teff Straw

Activated Carbon
98.53% removal pH 2 [9]

Reactive Yellow

Dye

Activated Carbon

(Date Seeds)
~100 mg/g Langmuir model [13]

Diagrams and Visualizations
Environmental Pathways of Reactive Yellow 185
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Release of RY 185
(Textile Effluent)

Aquatic Environment
(Water Column)

Biodegradation
(Microbial Action)

Photodegradation
(Sunlight, AOPs)

Transport
(Water Flow)

Mobility

Adsorption

Terrestrial Environment
(Soil & Sediment)

Sequestration
(Immobilized)

Degradation Products
(e.g., Aromatic Amines)

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 9 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1168554?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


1. Media Preparation
(e.g., Mineral Salt Medium)

2. Inoculation
(Activated Sludge / Pure Culture)

3. Dye Addition
(RY 185 at target concentration)

4. Incubation
(Set pH, Temp, Time, Agitation)

5. Periodic Sampling

6. Centrifugation
(Separate biomass)

7. Analysis of Supernatant
(UV-Vis Spectrophotometry)

8. Calculate % Decolorization
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1. Prepare Dye Solutions
(Range of concentrations)

3. Mix Dye and Soil

2. Prepare Soil Samples
(Weigh soil into tubes)

4. Equilibrate
(Shake for a set time, e.g., 24h)

5. Separate Phases
(Centrifuge / Filter)

6. Analyze Supernatant
(Measure final dye concentration)

7. Calculate Amount Adsorbed
(Plot Isotherms, e.g., Langmuir)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Phone: (601) 213-4426

Email: info@benchchem.com
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